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Compound Name: 1-Ethylpyrrolidin-2-one

Cat. No.: B1215724

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethylpyrrolidin-2-one (NEP), a polar aprotic solvent, is increasingly recognized for its
versatile applications in organic synthesis. With its high boiling point, excellent thermal and
chemical stability, and ability to dissolve a wide range of organic and inorganic compounds,
NEP serves as a valuable reaction medium and chemical intermediate.[1][2][3] Its properties
often lead to enhanced reaction rates and improved yields in various transformations,
positioning it as a viable alternative to other polar aprotic solvents like N-methyl-2-pyrrolidone
(NMP) and dimethylformamide (DMF).[4] These application notes provide an overview of the
utility of 1-Ethylpyrrolidin-2-one in key organic reactions, complete with detailed experimental
protocols and quantitative data.

Physicochemical Properties of 1-Ethylpyrrolidin-2-
one

A comprehensive understanding of the physical and chemical properties of 1-Ethylpyrrolidin-
2-one is crucial for its effective application in organic synthesis.
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Property Value Reference
CAS Number 2687-91-4 [3]
Molecular Formula CeH11NO [3]
Molecular Weight 113.16 g/mol [3]
Boiling Point 212 °C [5]
Melting Point -75 °C [5]
Density 0.992 g/mL at 25 °C [5]
Flash Point 91 °C [5]

. Miscible with water and most
Solubility ] [4]
organic solvents.

Applications in Organic Synthesis

1-Ethylpyrrolidin-2-one finds utility in a variety of organic reactions, including, but not limited
to, substitution reactions, cross-coupling reactions, and condensation reactions.

Rosenmund-von Braun Reaction

The Rosenmund-von Braun reaction is a classic method for the synthesis of aryl nitriles from
aryl halides using copper(l) cyanide. The use of 1-Ethylpyrrolidin-2-one as a solvent in this
reaction has been shown to improve yields and shorten reaction times by ensuring a
homogeneous reaction mixture.[6]

General Reaction Scheme:
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Caption: Rosenmund-von Braun Reaction Workflow.

Experimental Protocol: Synthesis of an Aryl Nitrile

o Materials:

o Aryl halide (1.0 eq)

o Copper(l) cyanide (1.2 eq)

o 1-Ethylpyrrolidin-2-one (NEP)

e Procedure:

o To a flame-dried round-bottom flask equipped with a magnetic stirrer and reflux condenser,
add the aryl halide and copper(l) cyanide.

o Add a sufficient amount of 1-Ethylpyrrolidin-2-one to dissolve the reactants and form a
stirrable suspension.
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o Heat the reaction mixture to a temperature between 150-200 °C.[7] The exact temperature
may need to be optimized depending on the reactivity of the aryl halide.

o Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GO).

o Upon completion, cool the reaction mixture to room temperature.

o Pour the mixture into a solution of ferric chloride and hydrochloric acid to decompose the
copper cyanide complex.

o Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).
o Wash the combined organic layers with water and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the crude product by column chromatography or recrystallization to afford the
desired aryl nitrile.

. Temperature . .
Aryl Halide °C) Time (h) Yield (%) Reference
Aryl Bromide 120 18 85 [8]
Aryl lodide 120 12 92 [8]

Ulimann Condensation

The Ullmann condensation is a copper-catalyzed reaction for the formation of C-O, C-N, and C-
S bonds.[9] High-boiling polar solvents like N-methylpyrrolidone are traditionally used.[9] Given
its similar properties, 1-Ethylpyrrolidin-2-one can serve as an effective solvent in these
reactions, particularly at the elevated temperatures often required.[9]

General Reaction Scheme:
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Caption: Ullmann Condensation Workflow.
Experimental Protocol: Synthesis of a Diaryl Ether
e Materials:
o Aryl halide (1.0 eq)
o Phenol (1.2 eq)
o Copper catalyst (e.g., Cul, 10 mol%)

o Base (e.g., K2COs, 2.0 eq)
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o 1-Ethylpyrrolidin-2-one (NEP)

e Procedure:

[e]

In a sealable reaction vessel, combine the aryl halide, phenol, copper catalyst, and base.
o Add 1-Ethylpyrrolidin-2-one as the solvent.
o Seal the vessel and heat the mixture to a high temperature (typically >150 °C).

o Stir the reaction until the starting material is consumed, as indicated by TLC or GC
analysis.

o Cool the reaction to room temperature and dilute with a suitable organic solvent.
o Filter the mixture to remove insoluble inorganic salts.
o Wash the filtrate with agueous ammonium chloride solution to remove residual copper.

o Separate the organic layer, wash with water and brine, and dry over anhydrous sodium
sulfate.

o Remove the solvent under reduced pressure and purify the product by column

chromatography.
. . Temperatur ]
Aryl Halide Nucleophile Catalyst Base °C) Yield (%)
e o
4-
Chloronitrobe  Phenol Cu KOH >210 High
nzene
2-
) N Cul/phenanth ] ]
Chlorobenzoi  Aniline ) KOH High High
) roline
c acid

Note: While the references describe the general conditions for Ullmann reactions, specific
examples using NEP as the solvent were not found in the provided search results. The protocol
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is a general adaptation.

Cross-Coupling Reactions (Suzuki, Heck, Stille,
Sonogashira)

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-
carbon bonds. Polar aprotic solvents are often employed in these transformations. While
specific protocols detailing the use of 1-Ethylpyrrolidin-2-one are not abundant in the
literature, its properties suggest it could be a suitable solvent for these reactions, particularly for
substrates with poor solubility in other common solvents.

General Workflow for a Cross-Coupling Reaction:

Palladium Catalyst
(e.g., Pd(PPhs)a)

Ligand (optional) Reaction Mixture Aqueouésg(Workup Purification
9 P (Heated) Extraction (e.g., Chromatography)

Click to download full resolution via product page
Caption: General Cross-Coupling Reaction Workflow.

Representative Experimental Conditions for Cross-Coupling Reactions:
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. Coupling Catalyst
Reaction Base Solvent
Partners System
Aryl/Vinyl Halide )
] Base (e.g., Polar Aprotic
Suzuki + Organoboron Pd Catalyst
K2COs3, Cs2C0s3) Solvent
Reagent
Aryl/Vinyl Halide Polar Aprotic
Heck Pd Catalyst Base (e.g., EtsN)
+ Alkene Solvent
Aryl/Vinyl Halide ]
) Polar Aprotic
Stille + Pd Catalyst -
Solvent
Organostannane
Aryl/Vinyl Halide ) )
) ) Pd Catalyst, Amine Base Polar Aprotic
Sonogashira + Terminal
Cu(l) cocatalyst (e.g., EtaN) Solvent
Alkyne

Note: The table provides general conditions. Researchers should optimize these for their

specific substrates when considering 1-Ethylpyrrolidin-2-one as the solvent.

Conclusion

1-Ethylpyrrolidin-2-one is a promising solvent and intermediate in organic synthesis. Its
favorable physicochemical properties can lead to improved reaction outcomes in various
transformations. While detailed, published protocols specifically employing NEP are still
emerging, its similarity to other polar aprotic solvents suggests its broad applicability. The
provided protocols offer a starting point for researchers to explore the use of 1-Ethylpyrrolidin-
2-one in their synthetic endeavors, with the potential for developing more efficient and robust
chemical processes. Further research into the application of NEP in a wider range of organic
reactions is warranted to fully realize its potential in both academic and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synthesis-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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